[1-(2,6-Dimethylphenoxy)propan-2-yl](methyl)amine hydrochloride

• Molecular Formula: C12H20ClNO
• Molecular Weight: 229.74 g/mol
• IUPAC Name: 1-(2,6-dimethylphenoxy)-N-methylpropan-2-amine;hydrochloride
• InChI: InChI=1S/C12H19NO.ClH/c1-9-6-5-7-10(2)12(9)14-8-11(3)13-4;/h5-7,11,13H,8H2,1-4H3;1H
• InChI Key: YSTYEDGIPLXMKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(C)NC.Cl

Description

1-(2,6-Dimethylphenoxy)propan-2-ylamine hydrochloride is a chemical compound known for its applications in various fields, including medicine and industrial chemistry. This compound is often used for its pharmacological properties, particularly in the treatment of certain medical conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,6-Dimethylphenoxy)propan-2-ylamine hydrochloride typically involves the reaction of 2,6-dimethylphenol with epichlorohydrin to form 1-(2,6-dimethylphenoxy)-2-propanol. This intermediate is then reacted with methylamine to produce the final compound. The reaction conditions usually involve the use of solvents like ethanol and catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

1-(2,6-Dimethylphenoxy)propan-2-ylamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced under specific conditions to yield different amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amine group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride are often used.

Substitution: Reagents such as alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phenolic derivatives, while substitution reactions can produce various substituted amines .

Scientific Research Applications

Chemistry

In chemistry, 1-(2,6-Dimethylphenoxy)propan-2-ylamine hydrochloride is used as a reagent in organic synthesis. It serves as an intermediate in the production of more complex molecules .

Biology

In biological research, this compound is studied for its effects on cellular processes. It is used in experiments to understand its interaction with biological molecules and its potential therapeutic effects .

Medicine

Medically, 1-(2,6-Dimethylphenoxy)propan-2-ylamine hydrochloride is known for its antiarrhythmic properties. It is used in the treatment of certain types of cardiac arrhythmias, helping to stabilize heart rhythms .

Industry

Industrially, this compound is used in the manufacture of pharmaceuticals and other chemical products. Its properties make it valuable in the production of various medicinal and industrial chemicals .

Mechanism of Action

The mechanism of action of 1-(2,6-Dimethylphenoxy)propan-2-ylamine hydrochloride involves its interaction with sodium channels in cardiac cells. By blocking these channels, it helps to stabilize the cardiac membrane and prevent abnormal heart rhythms. This action is crucial in its use as an antiarrhythmic agent.

Comparison with Similar Compounds

Similar Compounds

Mexiletine: A structurally similar compound with similar antiarrhythmic properties.

Lidocaine: Another compound used for its local anesthetic and antiarrhythmic effects.

Flecainide: Used in the treatment of various cardiac arrhythmias.

Uniqueness

What sets 1-(2,6-Dimethylphenoxy)propan-2-ylamine hydrochloride apart is its specific interaction with sodium channels, providing a unique profile of antiarrhythmic activity. Its pharmacokinetic properties, such as absorption and metabolism, also contribute to its distinct therapeutic effects .